Cas no 1343784-71-3 (3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile)

• Product Name: 3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile
• CAS No: 1343784-71-3
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5573668
• Update Time: 2025-05-20

3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanenitrile, 4-[3-(methylamino)propyl]-
• 3-{4-[3-(methylamino)propyl]-1h-pyrazol-1-yl}propanenitrile
• 3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile

• Inchi： 1S/C10H16N4/c1-12-6-2-4-10-8-13-14(9-10)7-3-5-11/h8-9,12H,2-4,6-7H2,1H3
• InChI Key： DNCDTESXYFAZFO-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C=C(CCCNC)C=N1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 368.6±32.0 °C(Predicted)
• pka: 10.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile

3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile (CAS No. 1343784-71-3)

The compound 3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile (CAS No. 1343784-71-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The pyrazole ring serves as a central structural motif, with substituents that enhance its reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for industrial applications. The methylamino group attached to the pyrazole ring contributes to its ability to act as a ligand in metalloorganic frameworks, making it a valuable component in materials science.

In terms of biological activity, 3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile has shown promising results in preclinical studies as a potential therapeutic agent. Researchers have demonstrated its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The propanenitrile moiety plays a critical role in enhancing the compound's bioavailability and stability, which are essential for its pharmacological performance.

Moreover, this compound has been explored for its applications in agrochemicals, where it exhibits potent pesticidal activity against various insect species. Its ability to disrupt insect neurotransmitter systems without significant toxicity to mammals makes it an attractive candidate for sustainable pest control solutions. Recent studies have also highlighted its potential as a precursor for more complex molecules, further expanding its utility in drug discovery.

From a structural perspective, the molecule's pyrazole core provides a rigid framework that can be easily modified to introduce additional functional groups. This modularity allows chemists to tailor the compound's properties for specific applications, such as enhancing its solubility or improving its interaction with biological targets. The integration of computational chemistry tools has also accelerated the design and optimization of this compound, enabling researchers to predict its behavior under various conditions with high accuracy.

In conclusion, 3-{4-[3-(methylamino)propyl]-1H-pyrazol-1-yl}propanenitrile (CAS No. 1343784-71-3) represents a cutting-edge advancement in organic synthesis and materials science. Its versatile structure and diverse applications underscore its importance in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping the future of chemistry and pharmacology.